Ethyl 5-(2-fluorophenyl)oxazole-2-carboxylate
Overview
Description
Ethyl 5-(2-fluorophenyl)oxazole-2-carboxylate is a chemical compound with the empirical formula C12H10FNO3 . It is a solid substance . The SMILES string representation of the molecule is FC1=C(C=CC=C1)C(OC=N2)=C2C(OCC)=O .
Molecular Structure Analysis
The InChI key for Ethyl 5-(2-fluorophenyl)oxazole-2-carboxylate is GPEOZYVVQQBGDO-UHFFFAOYSA-N . This key is a unique identifier that provides information about the molecular structure of the compound.Physical And Chemical Properties Analysis
Ethyl 5-(2-fluorophenyl)oxazole-2-carboxylate is a solid substance . Its molecular weight is 235.21 g/mol .Scientific Research Applications
Pharmaceutical Applications
Oxazole derivatives, including Ethyl 5-(2-fluorophenyl)oxazole-2-carboxylate, have been found to exhibit a wide spectrum of biological activities . They have been used in the synthesis of new chemical entities in medicinal chemistry . The substitution pattern in oxazole derivatives plays a pivotal role in delineating the biological activities like antimicrobial, anticancer, antitubercular, anti-inflammatory, antidiabetic, antiobesity, and antioxidant .
Organic Intermediate
Ethyl 5-(2-fluorophenyl)oxazole-2-carboxylate can be used as an organic intermediate . Organic intermediates are often used in the production of other chemicals or products.
Organic Light-Emitting Diode (OLED)
This compound has been used in the production of organic light-emitting diodes (OLEDs) . OLEDs are used in the creation of digital displays in devices such as television screens, computer monitors, and portable systems such as smartphones, handheld game consoles, and PDAs.
Material Science
The team of scientists at Sigma-Aldrich, who provide this product, have experience in all areas of research including Material Science . This suggests that Ethyl 5-(2-fluorophenyl)oxazole-2-carboxylate could potentially be used in material science research.
Chemical Synthesis
The compound could be used in chemical synthesis . Chemical synthesis is the process of using two or more atoms (or molecules) to form a product, with the atoms or molecules often being obtained from organic compounds such as Ethyl 5-(2-fluorophenyl)oxazole-2-carboxylate.
Chromatography
The compound could potentially be used in chromatography . Chromatography is a laboratory technique for the separation of a mixture into its individual components.
properties
IUPAC Name |
ethyl 5-(2-fluorophenyl)-1,3-oxazole-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10FNO3/c1-2-16-12(15)11-14-7-10(17-11)8-5-3-4-6-9(8)13/h3-7H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CPWGCOXNMTVZBY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NC=C(O1)C2=CC=CC=C2F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10FNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 5-(2-fluorophenyl)oxazole-2-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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